Cas no 29681-42-3 (methyl 4-bromopyridine-2-carboxylate)

• Product Name: methyl 4-bromopyridine-2-carboxylate
• CAS No: 29681-42-3
• MF: C₇H₆BrNO₂
• MW: 216.032041072845
• MDL: MFCD07374897
• CID: 53508
• PubChem ID: 12828947
• Update Time: 2025-06-11

methyl 4-bromopyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-pyridinecarboxylate
• methyl 4-bromopicolinate
• 4-Bromo-Pyridine-2-Carboxylic Acid Methyl Ester
• 4-Bromopyridine-2-carboxylic Acid Methyl Ester
• Methyl 4-bromopyridine-2-carboxylate
• METHYL-4-BROMO-2-PYRIDINE CARBOXYLATE
• methyl4-bromopicolinate
• 2-PYRIDINECARBOXYLIC ACID, 4-BROMO-, METHYL ESTER
• PubChem12733
• JZFLATQBIPILFS-UHFFFAOYSA-N
• STL555168
• SBB065250
• methyl 4-bromopicolinate, AldrichCPR
• BBL10
• FT-0645206
• methyl 4-bromo-pyridine-2-carboxylate
• 29681-42-3
• PS-6229
• EN300-118381
• PB30917
• AKOS005258931
• A5509
• SY019236
• AM20070014
• MFCD07374897
• 4-Bromopyridine-2-carboxylic acid methylester
• DTXSID10510923
• CS-W009166
• 4-Bromo-2-(methoxycarbonyl)pyridine
• BB 0258123
• AC-9578
• SCHEMBL106793
• J-400999
• BBL101372
• DB-030026
• methyl 4-bromopyridine-2-carboxylate

• MDL： MFCD07374897
• Inchi： 1S/C7H6BrNO2/c1-11-7(10)6-4-5(8)2-3-9-6/h2-4H,1H3
• InChI Key： JZFLATQBIPILFS-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 214.95800
• Monoisotopic Mass: 214.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 1.7

Experimental Properties

• Density: 1.58
• Melting Point: 54-56°C
• Boiling Point: 285.9℃ at 760 mmHg
• Flash Point: 126.749 °C
• Refractive Index: 1.554
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 39.19000
• LogP: 1.63070

methyl 4-bromopyridine-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 4-bromopyridine-2-carboxylate

Methyl 4-Bromopyridine-2-carboxylate (CAS No. 29681-42-3): An Overview of Its Synthesis, Properties, and Applications

Methyl 4-bromopyridine-2-carboxylate (CAS No. 29681-42-3) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This article provides a comprehensive overview of its synthesis, physical and chemical properties, and its role in various scientific and industrial applications.

Synthesis of Methyl 4-Bromopyridine-2-carboxylate

The synthesis of methyl 4-bromopyridine-2-carboxylate can be achieved through several well-documented methods. One common approach involves the bromination of pyridine followed by esterification. The starting material, pyridine, undergoes bromination at the 4-position to form 4-bromopyridine. Subsequently, the carboxylic acid group is introduced and esterified using methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This method yields high purity methyl 4-bromopyridine-2-carboxylate with good yields.

Another synthetic route involves the reaction of 4-bromopyridine with methyl chloroformate in the presence of a base such as triethylamine. This method is particularly useful for large-scale production due to its simplicity and efficiency.

Physical and Chemical Properties

Methyl 4-bromopyridine-2-carboxylate is a white crystalline solid with a molecular weight of 235.07 g/mol. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. The compound exhibits a melting point of approximately 75-77°C and a boiling point of around 180°C at reduced pressure.

The chemical structure of methyl 4-bromopyridine-2-carboxylate consists of a pyridine ring with a bromo substituent at the 4-position and a carboxylate ester group at the 2-position. The presence of these functional groups imparts unique reactivity and stability to the compound, making it valuable in various chemical transformations.

Applications in Organic Synthesis

Methyl 4-bromopyridine-2-carboxylate serves as an important building block in organic synthesis due to its versatile reactivity. It can be used as an intermediate in the synthesis of more complex molecules, particularly those containing pyridine moieties. For example, it can undergo cross-coupling reactions such as Suzuki-Miyaura coupling to introduce aryl or vinyl groups at the bromo position, leading to a wide range of substituted pyridines.

In addition, the carboxylate ester group can be hydrolyzed to form the corresponding carboxylic acid or converted into other functional groups through various chemical transformations. These properties make methyl 4-bromopyridine-2-carboxylate a valuable starting material for the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

Medicinal Chemistry and Pharmaceutical Research

The pharmaceutical industry has shown significant interest in compounds containing pyridine moieties due to their potential therapeutic applications. Methyl 4-bromopyridine-2-carboxylate has been used as an intermediate in the synthesis of several drug candidates with diverse biological activities.

Recent studies have explored the use of pyridine derivatives in the development of drugs targeting neurological disorders, cancer, and inflammatory diseases. For instance, compounds derived from methyl 4-bromopyridine-2-carboxylate have shown promising results as inhibitors of specific enzymes involved in these conditions. The ability to introduce various substituents through chemical modifications allows for fine-tuning of pharmacological properties such as potency, selectivity, and bioavailability.

Safety Considerations

While methyl 4-bromopyridine-2-carboxylate is generally considered safe for laboratory use when proper handling procedures are followed, it is important to adhere to standard safety guidelines. The compound should be stored in a cool, dry place away from incompatible materials such as strong oxidizers or reducing agents. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to minimize exposure risks.

In case of accidental exposure, appropriate first aid measures should be taken immediately. For example, if the compound comes into contact with skin or eyes, it should be rinsed thoroughly with water for at least 15 minutes. Ingestion or inhalation may require medical attention depending on the severity of symptoms.

Conclusion

Methyl 4-bromopyridine-2-carboxylate (CAS No. 29681-42-3) is a multifaceted compound with broad applications in organic synthesis, medicinal chemistry, and pharmaceutical research. Its unique chemical structure and reactivity make it an invaluable building block for the synthesis of complex molecules with potential therapeutic benefits. As research continues to advance in these fields, the importance of compounds like methyl 4-bromopyridine-2-carboxylate is likely to grow further.